Cas no 5902-51-2 (terbacil)

• Product Name: terbacil
• CAS No: 5902-51-2
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• MDL: MFCD00055344
• CID: 46246
• PubChem ID: 22188
• Update Time: 2026-05-14

terbacil Chemical and Physical Properties

Names and Identifiers

• terbacil
• 3-tert-butyl-5-chloro-6-methyluracil
• 5-chloro-3-(1,1-dimethylethyl)-6-methyl-2,4(1H,3H)-pyrimidinedione
• 3-tert-butyl-5-chloro-6-methyl-1H-pyrimidine-2,4-dione
• Terbacil Solution
• Terbacil Standard
• 3-tert-butyl-5-chloro-6-methylpyrimidine-2,4(1H,3H)-dione
• 5-chloro-3-tert-butyl-6-methyluracil
• Caswell No. 821A
• Compound 732
• Du Pont 732
• Du Pont herbicide 732
• Geonter
• Sinbar
• Terbacil100µg
• Turbacil
• Uracil,3-tert-butyl-5-chloro-6-methyl

• MDL： MFCD00055344
• Inchi： 1S/C9H13ClN2O2/c1-5-6(10)7(13)12(8(14)11-5)9(2,3)4/h1-4H3,(H,11,14)
• InChI Key： NBQCNZYJJMBDKY-UHFFFAOYSA-N
• SMILES： CC1=C(Cl)C(N(C(C)(C)C)C(N1)=O)=O

Computed Properties

• Exact Mass: 216.06700
• Monoisotopic Mass: 216.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 49.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.3400
• Melting Point: 175-177°
• Boiling Point: 386
• Refractive Index: 1.5388 (estimate)
• PSA: 54.86000
• LogP: 1.25340
• Merck: 13,9230
• Solubility: Not determined

terbacil Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22
• Safety Instruction： H302
• RTECS：YQ9360000
• Hazardous Material Identification：
• Risk Phrases：R22
• Toxicity：Approx. LD orally in rats: >5000 mg/kg (Hill)
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines